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For researchers, scientists, and professionals in drug development, the selection of nonlinear
optical crystals is a critical decision that significantly impacts experimental outcomes. This
guide provides a detailed comparison of two of the most prevalent crystals for second harmonic
generation (SHG): Lithium Triborate (LBO) and Beta-Barium Borate (BBO). By examining
their fundamental properties, experimental performance, and operational requirements, this
document aims to equip you with the necessary information to make an informed choice for
your specific application.

Executive Summary

LBO and BBO are both excellent nonlinear crystals, but they exhibit key differences that make
them suitable for different applications. LBO is characterized by its high damage threshold,
excellent thermal stability, and the possibility of non-critical phase matching (NCPM), making it
ideal for high-power, stable laser systems.[1][2][3] BBO, on the other hand, possesses a larger
effective nonlinear coefficient and a broader transparency range extending further into the UV,
which makes it highly efficient for frequency doubling of a wide range of lasers, especially
tunable and ultrafast laser systems.[4][5] The choice between LBO and BBO ultimately
depends on the specific requirements of the laser system and the experimental goals.
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Comparative Data of LBO and BBO Crystals

The following tables summarize the key quantitative properties of LBO and BBO crystals,

providing a direct comparison to aid in selection.

Table 1: General and Optical Properties

Property LBO (Lithium Triborate) BBO (Beta-Barium Borate)
Chemical Formula LiB3Os B-BaB20a4
Crystal Structure Orthorhombic[1][6] Trigonal[4]

Transparency Range

160 nm - 2600 nm[1][6]

190 nm - 3500 nm[7][8]

Mohs Hardness

6[1][6]

4[4]

Hygroscopic Susceptibility

Low([6]

Low to mild[4][9]

Table 2: Nonlinear Optical Properties for SHG

Property

LBO (Lithium Triborate)

BBO (Beta-Barium Borate)

SHG Phase Matchable Range
(Type 1)

551 nm - 2600 nm[1][2]

409.6 nm - 3500 nm[7][8]

Effective Nonlinear Coefficient
(d_eff)

~0.85 pm/V (for SHG of 1064

nm)

~2.0 pm/V (for SHG of 1064

nm)

Damage Threshold

~10 J/cm?[10] ~7 GW/cm?
(@1064nm, 10ns)
Walk-off Angle Small[1][5] Large[4]
Acceptance Angle Wide[1][5] Small[4]
Temperature Acceptance Wide[1] Wide (~55°C)[7]]8]

Table 3: Thermal and Physical Properties
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Property LBO (Lithium Triborate) BBO (Beta-Barium Borate)

o 1.2 Wim/K (Lc), 1.6 W/m/K
Thermal Conductivity 3.5 WIm/K[1][6]

(Me)4]
Melting Point ~834 °C[1][6] ~1095 °C[4]
Density 2.47 glcm3[1][6] 3.85 g/cm?3[4]

Experimental Protocols and Performance
Second Harmonic Generation (SHG) Experimental Setup

A typical experimental setup for SHG using either LBO or BBO crystals is depicted below. The
fundamental laser beam is directed through the nonlinear crystal, which is mounted on a
rotational stage for precise angle tuning to achieve phase matching. A filter is used after the
crystal to block the fundamental wavelength and transmit the generated second harmonic
beam, which is then measured by a power meter or directed to the intended application.

Power Meter /

Spectrometer
Fundamental Focusin NTITEE Y Filter I
i = MICASRE (L BO or BBO)
aser Source Optics on Rotational Stage (Blocks Fundamental)

Second Harmonic
Output

Click to download full resolution via product page

A typical experimental workflow for second harmonic generation.

Experimental Data: SHG Conversion Efficiency

Several studies have demonstrated high SHG conversion efficiencies for both LBO and BBO
crystals. For instance, SHG conversion efficiencies of over 70% for pulsed Nd:YAG lasers have
been achieved with LBO crystals.[2] Similarly, BBO crystals have shown conversion efficiencies

exceeding 50% for the SHG of Ti:Sapphire lasers.
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One comparative study measured the external energy conversion efficiency for SHG of a
Nd:YAG laser. The results indicated that a 14-mm-long LBO crystal exhibited a higher optimal
conversion efficiency compared to a 7.25-mm-long BBO crystal under the same experimental
conditions.[11]

Decision-Making Framework

The choice between LBO and BBO for SHG depends on a variety of factors related to the laser
source and the specific application requirements. The following decision tree provides a logical
guide for selecting the appropriate crystal.
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Start: Select SHG Crystal
High Power Laser (>100 W)?

LBO
(High Damage Threshold,
Good Thermal Conductivity)

Tunable Wavelength or
Ultrashort Pulses (<1 ps)?

BBO
(Large Nonlinearity,
Broad Phase-Matching)

Non-Critical Phase
Matching (NCPM) Required?

Small Beam Walk-off
Critical for Beam Quality?

BBO
(Acceptable for many applications)

Click to download full resolution via product page

A decision guide for selecting between LBO and BBO crystals.
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Signaling Pathways of Second Harmonic Generation

The process of second harmonic generation is a nonlinear optical phenomenon that occurs in
materials without inversion symmetry. At a fundamental level, an intense incident
electromagnetic field (the fundamental wave) interacts with the nonlinear medium, inducing a
nonlinear polarization. This oscillating polarization then radiates at twice the frequency of the
incident light, creating the second harmonic wave.

Nonlinear Crystal (LBO or BBO)

Nonlinear

Interaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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